Cas no 2228488-97-7 (tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate
• CAS No: 2228488-97-7
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5808496
• PubChem ID: 165826676
• Update Time: 2025-10-24

tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate
• EN300-1899550
• tert-butyl N-[3-amino-2-(pyrimidin-5-yl)propyl]carbamate
• 2228488-97-7

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)16-7-9(4-13)10-5-14-8-15-6-10/h5-6,8-9H,4,7,13H2,1-3H3,(H,16,17)
• InChI Key： SWHHBFJXWYICKR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CN=CN=C1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate (CAS No. 2228488-97-7): Properties, Applications, and Research Insights

tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate (CAS No. 2228488-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative features a pyrimidin-5-yl moiety, which is a critical structural component in many bioactive molecules. The compound's unique molecular architecture makes it a valuable intermediate in the synthesis of drug candidates, particularly those targeting kinase inhibitors and central nervous system (CNS) disorders. Researchers are increasingly exploring its potential due to its high purity and structural versatility.

In recent years, the demand for tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate has surged, driven by its role in medicinal chemistry and drug discovery. The compound's CAS No. 2228488-97-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its amino-propyl linker and tert-butyl carbamate group contribute to its stability and reactivity, making it a preferred choice for peptide coupling and protecting group strategies.

One of the most discussed topics in the context of tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate is its application in cancer research. The pyrimidine ring is a common pharmacophore in anticancer agents, and this compound's ability to serve as a building block for such molecules has been widely documented. Additionally, its potential in neurodegenerative disease research is being investigated, particularly for its role in modulating enzyme activity and receptor binding.

From a synthetic perspective, CAS No. 2228488-97-7 is often utilized in multi-step organic synthesis. Its tert-butyloxycarbonyl (Boc) protecting group is easily removable under mild acidic conditions, which is advantageous for peptide synthesis and combinatorial chemistry. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) further enhances its utility in laboratory settings.

Another area of interest is the compound's role in green chemistry. Researchers are exploring eco-friendly synthesis routes for tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate to minimize environmental impact. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic frequently searched in scientific literature and industry reports.

In summary, tert-butyl N-3-amino-2-(pyrimidin-5-yl)propylcarbamate (CAS No. 2228488-97-7) is a multifaceted compound with broad applications in drug development, biochemical research, and material science. Its structural features and functional groups make it indispensable for modern organic synthesis and therapeutic innovation. As research progresses, this compound is expected to play an even more prominent role in addressing global health challenges.